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Compound Name:
2,3-Dihydrobenzofuran-4-

carbaldehyde

Cat. No.: B050890 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of a proposed synthetic pathway for 2,3-
Dihydrobenzofuran-4-carbaldehyde, a valuable heterocyclic building block in medicinal

chemistry and materials science. Due to the absence of a directly published protocol, this

document outlines a robust and scientifically sound strategy based on the well-established

principles of Directed ortho-Metalation (DoM).

Proposed Synthetic Strategy: Directed ortho-
Metalation-Formylation
The most effective proposed route to synthesize 2,3-Dihydrobenzofuran-4-carbaldehyde is a

two-step sequence starting from the readily available 2,3-dihydrobenzofuran. This strategy

leverages the ether oxygen of the dihydrofuran ring as a Directed Metalation Group (DMG) to

achieve regioselective functionalization.

The process involves:

Directed ortho-Lithiation: Deprotonation of 2,3-dihydrobenzofuran at the C4 position using a

strong organolithium base. The ether oxygen directs the base to deprotonate the adjacent

aromatic proton.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b050890?utm_src=pdf-interest
https://www.benchchem.com/product/b050890?utm_src=pdf-body
https://www.benchchem.com/product/b050890?utm_src=pdf-body
https://www.benchchem.com/product/b050890?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formylation: The resulting C4-lithiated intermediate is quenched with an appropriate

electrophile, N,N-dimethylformamide (DMF), to introduce the formyl (-CHO) group.

Subsequent aqueous workup hydrolyzes the intermediate to yield the target aldehyde.

This approach offers a high degree of regioselectivity, avoiding the mixtures often produced by

classical electrophilic aromatic substitution methods.[1]

Experimental Workflow and Logic
The logical flow of the synthesis is a sequential lithiation and electrophilic quench. The success

of the reaction hinges on achieving regioselective deprotonation at the C4 position, which is

directed by the coordinating effect of the adjacent ether oxygen.
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Starting Material

Step 1: Directed ortho-Lithiation

Step 2: Formylation

2,3-Dihydrobenzofuran

s-BuLi / TMEDA
THF, -78 °C

Deprotonation

4-Lithio-2,3-dihydrobenzofuran
(in situ intermediate)

1. N,N-Dimethylformamide (DMF)
2. Aqueous Workup (e.g., NH4Cl)

Electrophilic Quench

2,3-Dihydrobenzofuran-4-carbaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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